Benzyl 3-(methylamino)azetidine-1-carboxylate
Overview
Description
Benzyl 3-(methylamino)azetidine-1-carboxylate is a chemical compound with the molecular formula C12H16N2O2 . It is used as a building block in the synthesis of various other compounds .
Synthesis Analysis
While specific synthesis methods for Benzyl 3-(methylamino)azetidine-1-carboxylate are not available in the search results, it is mentioned that similar compounds can be readily functionalized via enolization at the 3-position in the presence of LDA .Molecular Structure Analysis
The InChI code for Benzyl 3-(methylamino)azetidine-1-carboxylate is 1S/C12H16N2O2/c1-13-11-7-14(8-11)12(15)16-9-10-5-3-2-4-6-10/h2-6,11,13H,7-9H2,1H3 .Physical And Chemical Properties Analysis
Benzyl 3-(methylamino)azetidine-1-carboxylate has a molecular weight of 220.27 . It is a liquid at room temperature .Scientific Research Applications
Polymer Synthesis
Benzyl 3-(methylamino)azetidine-1-carboxylate is a valuable monomer in polymer chemistry due to its ring strain and reactivity. It can be used in anionic and cationic ring-opening polymerization to create polyamines . These polymers have applications in antibacterial coatings , CO2 adsorption , chelation , materials templating , and non-viral gene transfection .
Drug Discovery
The compound’s unique structure makes it a candidate for drug discovery, particularly as a building block for pharmaceuticals that require a stable yet reactive four-membered ring structure. Its use in medicinal chemistry is driven by the need for compounds that can interact with biological systems in specific ways .
Material Science
In material science, Benzyl 3-(methylamino)azetidine-1-carboxylate can be utilized to develop new materials with enhanced properties. Its incorporation into materials could lead to the development of new types of plastics or resins with unique mechanical and chemical properties .
Chemical Synthesis
This compound serves as a versatile intermediate in organic synthesis. It can undergo various chemical reactions to produce a wide range of derivatives, which are useful in synthesizing complex organic molecules .
Analytical Chemistry
Due to its distinct chemical structure, Benzyl 3-(methylamino)azetidine-1-carboxylate can be used as a standard or reagent in analytical procedures, helping to identify or quantify other substances .
Chromatography
In chromatography, this compound could be used to modify the stationary phase or as a component in the mobile phase to help separate compounds based on their interaction with the azetidine ring structure .
Life Science Research
The compound’s reactivity and stability make it suitable for life science research, where it can be used to study biological processes or as a reagent in biochemical assays .
Environmental Science
Lastly, Benzyl 3-(methylamino)azetidine-1-carboxylate could be explored for environmental applications, such as in the capture and storage of greenhouse gases or in the development of environmentally friendly pesticides .
Safety and Hazards
properties
IUPAC Name |
benzyl 3-(methylamino)azetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-13-11-7-14(8-11)12(15)16-9-10-5-3-2-4-6-10/h2-6,11,13H,7-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKLRQIQMOPHXKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CN(C1)C(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901171158 |
Source
|
| Record name | 1-Azetidinecarboxylic acid, 3-(methylamino)-, phenylmethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901171158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 3-(methylamino)azetidine-1-carboxylate | |
CAS RN |
1630907-35-5 |
Source
|
| Record name | 1-Azetidinecarboxylic acid, 3-(methylamino)-, phenylmethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1630907-35-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Azetidinecarboxylic acid, 3-(methylamino)-, phenylmethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901171158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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